![molecular formula C21H18ClNO4S B4931084 4-({(3-chlorophenyl)[(4-methylphenyl)sulfonyl]amino}methyl)benzoic acid](/img/structure/B4931084.png)
4-({(3-chlorophenyl)[(4-methylphenyl)sulfonyl]amino}methyl)benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-({(3-chlorophenyl)[(4-methylphenyl)sulfonyl]amino}methyl)benzoic acid is a chemical compound that has been widely studied in scientific research. This compound is also known as TAK-659 and has been found to have potential applications in the treatment of various diseases. In
Mechanism of Action
The mechanism of action of 4-({(3-chlorophenyl)[(4-methylphenyl)sulfonyl]amino}methyl)benzoic acid involves the inhibition of various signaling pathways that are involved in cell proliferation, survival, and immune response. This compound has been found to inhibit the activity of Bruton's tyrosine kinase (BTK), which is a key signaling molecule in B-cell receptor (BCR) signaling pathway. Inhibition of BTK leads to the suppression of B-cell activation and proliferation, which is a mechanism that is exploited for the treatment of B-cell malignancies.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound include the inhibition of B-cell activation, proliferation, and survival. This compound has also been found to have immunomodulatory effects, which make it a potential candidate for the treatment of autoimmune diseases and inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of 4-({(3-chlorophenyl)[(4-methylphenyl)sulfonyl]amino}methyl)benzoic acid is its potent anti-tumor activity against various types of cancer. This makes it a potential candidate for the development of novel cancer therapies. However, one of the limitations of this compound is its poor solubility, which makes it difficult to use in in vivo studies.
Future Directions
For the study of this compound include the development of novel formulations, the study of its immunomodulatory effects, and the combination with other drugs or therapies for the treatment of cancer.
Synthesis Methods
The synthesis of 4-({(3-chlorophenyl)[(4-methylphenyl)sulfonyl]amino}methyl)benzoic acid involves several steps. The first step is the reaction of 3-chlorobenzaldehyde with 4-methylbenzenesulfonyl chloride to form 3-chloro-4-methylbenzenesulfonamide. The second step is the reaction of 3-chloro-4-methylbenzenesulfonamide with benzylamine to form 4-({(3-chlorophenyl)[(4-methylphenyl)sulfonyl]amino}methyl)benzylamine. The final step is the reaction of 4-({(3-chlorophenyl)[(4-methylphenyl)sulfonyl]amino}methyl)benzylamine with 4-carboxybenzaldehyde to form this compound.
Scientific Research Applications
4-({(3-chlorophenyl)[(4-methylphenyl)sulfonyl]amino}methyl)benzoic acid has been extensively studied for its potential applications in the treatment of cancer, autoimmune diseases, and inflammatory diseases. In preclinical studies, this compound has been found to have potent anti-tumor activity against various types of cancer, including lymphoma, leukemia, and solid tumors. It has also been found to have immunomodulatory effects, which make it a potential candidate for the treatment of autoimmune diseases and inflammatory diseases.
Properties
IUPAC Name |
4-[(3-chloro-N-(4-methylphenyl)sulfonylanilino)methyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18ClNO4S/c1-15-5-11-20(12-6-15)28(26,27)23(19-4-2-3-18(22)13-19)14-16-7-9-17(10-8-16)21(24)25/h2-13H,14H2,1H3,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWMOEJGKOKGHAR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=C(C=C2)C(=O)O)C3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18ClNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.